Cas no 942003-06-7 (N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide)

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide is a heterocyclic compound featuring a benzothiazole core linked to a pyridine moiety via a furan-2-carboxamide bridge. Its structural complexity and multifunctional groups make it a promising candidate for applications in medicinal chemistry and material science. The presence of methoxy and pyridine substituents enhances its potential for selective binding interactions, while the benzothiazole scaffold contributes to stability and bioactivity. This compound may serve as a key intermediate in the synthesis of pharmacologically active molecules or as a ligand in coordination chemistry. Its well-defined molecular architecture allows for precise modifications to tailor properties for specific research or industrial applications.
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide structure
942003-06-7 structure
Product name:N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide
CAS No:942003-06-7
MF:C19H15N3O3S
MW:365.405702829361
CID:5506332

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide
    • N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide
    • Inchi: 1S/C19H15N3O3S/c1-24-14-7-8-15-17(11-14)26-19(21-15)22(12-13-5-2-3-9-20-13)18(23)16-6-4-10-25-16/h2-11H,12H2,1H3
    • InChI Key: ZSYFBWYGEZSUPR-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(N(C1=NC2=CC=C(OC)C=C2S1)CC1=NC=CC=C1)=O

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2738-1037-10μmol
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2738-1037-50mg
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2738-1037-2μmol
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2738-1037-5μmol
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2738-1037-10mg
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2738-1037-20μmol
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2738-1037-30mg
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2738-1037-20mg
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2738-1037-3mg
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2738-1037-4mg
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]furan-2-carboxamide
942003-06-7 90%+
4mg
$66.0 2023-05-16

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide Related Literature

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide

Comprehensive Overview of N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 942003-06-7)

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 942003-06-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. The presence of methoxy, pyridine, and furan moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, particularly those with heterocyclic substitutions. This trend is driven by the need for novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious diseases. The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide is often discussed in the context of structure-activity relationship (SAR) studies, as researchers aim to optimize its pharmacological properties.

One of the key advantages of this compound lies in its molecular design. The 6-methoxybenzothiazole core is known for its ability to interact with various biological targets, while the pyridine and furan groups enhance its solubility and binding affinity. Such features are critical for improving drug-like properties, including bioavailability and metabolic stability. These attributes make it a valuable scaffold for medicinal chemistry applications.

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide typically involves multi-step organic reactions, including amide coupling and heterocyclic condensation. Researchers often employ advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) to characterize and purify the compound. These methods ensure high purity and consistency, which are essential for reliable experimental results.

From a biochemical perspective, this compound has shown potential in modulating specific enzyme systems and signaling pathways. For instance, preliminary studies suggest its interaction with kinase enzymes, which play a crucial role in cell regulation. This has sparked interest in its potential as a therapeutic agent for conditions like neurodegenerative disorders and metabolic syndromes. However, further in vitro and in vivo studies are needed to validate these findings.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide. Sustainable methods, such as catalysis and microwave-assisted synthesis, are being investigated to reduce waste and energy consumption. This aligns with the global push for environmentally friendly pharmaceutical production.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic semiconductors or fluorescent probes. Such applications are particularly relevant in the fields of optoelectronics and bioimaging, where precise molecular design is crucial for performance.

For researchers and industry professionals, understanding the physicochemical properties of N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide is essential. Parameters such as logP, pKa, and solubility are critical for predicting its behavior in biological systems. Computational tools like molecular docking and QSAR modeling are often used to streamline this process.

In summary, N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 942003-06-7) represents a versatile compound with broad applications in pharmaceutical research, material science, and green chemistry. Its unique structure and functional groups make it a subject of ongoing investigation, with potential breakthroughs on the horizon. As research progresses, this compound may pave the way for innovative solutions in healthcare and technology.

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